Cas no 1261976-10-6 (3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine)

3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine is a specialized organic compound featuring a hydroxypyridine core linked to a t-butylsulfamoylphenyl moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The hydroxypyridine group offers chelating potential, while the t-butylsulfamoyl substitution enhances stability and solubility in organic matrices. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in targeting enzyme inhibition or receptor interactions. The compound’s robust sulfonamide group further contributes to its utility as an intermediate in synthesizing bioactive molecules. Suitable for controlled reactions, it is often employed in developing novel therapeutic agents or crop protection chemicals.
3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine structure
1261976-10-6 structure
Product Name:3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine
CAS No:1261976-10-6
MF:C15H18N2O3S
MW:306.380022525787
MDL:MFCD18312567
CID:5158411
Update Time:2025-05-23

3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine
    • Benzenesulfonamide, 3-(1,2-dihydro-2-oxo-3-pyridinyl)-N-(1,1-dimethylethyl)-
    • MDL: MFCD18312567
    • Inchi: 1S/C15H18N2O3S/c1-15(2,3)17-21(19,20)12-7-4-6-11(10-12)13-8-5-9-16-14(13)18/h4-10,17H,1-3H3,(H,16,18)
    • InChI Key: TYOPPDDIXFXAHE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2=CC=CNC2=O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 565
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.6

3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318272-5 g
3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine, 95%; .
1261976-10-6 95%
5 g
€1,159.00 2023-07-19
abcr
AB318272-5g
3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine, 95%; .
1261976-10-6 95%
5g
€1159.00 2025-02-19

Additional information on 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine

Introduction to 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261976-10-6)

3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261976-10-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a t-butylsulfamoyl group and a hydroxypyridine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine is composed of a pyridine ring with a hydroxyl group at the 2-position and a substituted phenyl ring at the 3-position. The phenyl ring is further functionalized with a t-butylsulfamoyl group, which imparts specific pharmacological properties to the molecule. The presence of these functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug action.

Recent studies have explored the biological activities of 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine could be developed into a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine has shown promise in the field of neuroprotection. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways and reduce oxidative damage.

The pharmacokinetic profile of 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine has also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as an oral therapeutic agent. The compound has been found to have good bioavailability and a reasonable half-life, suggesting that it can be effectively delivered to target tissues in vivo.

To further validate the therapeutic potential of 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine, several preclinical animal models have been employed. In models of inflammatory diseases, the compound has demonstrated significant efficacy in reducing inflammation and improving disease outcomes. Similarly, in models of neurodegenerative disorders, it has shown neuroprotective effects and improved cognitive function. These findings provide strong evidence for the clinical translation of this compound.

The safety profile of 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine is another critical aspect that has been extensively studied. Toxicity assessments in various animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its potential use in human clinical trials.

In conclusion, 3-(3-t-Butylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261976-10-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd